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Compound of Interest

Compound Name:
3-(Chloromethyl)pyridazine

hydrochloride

CAS No.: 27349-66-2

Cat. No.: B1592399

Get Quote

An In-Depth Technical Guide Focused on 3-(Chloromethyl)pyridazine hydrochloride

A Note on Data Availability and a Surrogate-Based Approach: As a Senior Application Scientist,

scientific integrity is paramount. In compiling this guide, it became evident that detailed, publicly

accessible Safety Data Sheet (SDS) information for 3-(Chloromethyl)pyridazine
hydrochloride (CAS 54340-57-3) is scarce. To provide researchers with a robust and cautious

framework for handling this compound, this guide will utilize data from the well-documented,

structurally analogous compound, 3-(Chloromethyl)pyridine hydrochloride (CAS 6959-48-4).

The shared presence of the reactive chloromethyl group and the hydrochloride salt on a

nitrogen-containing aromatic ring suggests a similar hazard profile. However, this guide must

be treated as an informed but precautionary estimate. Users are REQUIRED to obtain and

consult the specific SDS for 3-(Chloromethyl)pyridazine hydrochloride from their supplier

before initiating any laboratory work.
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Section 1: Chemical Identity and Inferred Hazard
Overview
Understanding the identity and primary hazards of a chemical is the foundation of safe

laboratory practice. The following tables summarize the known identifiers for the target

compound and its surrogate, along with the detailed GHS classification of the surrogate, which

we will use as a safety baseline.

Chemical Identifiers
Property Target Compound Surrogate Compound

Chemical Name
3-(Chloromethyl)pyridazine

hydrochloride

3-(Chloromethyl)pyridine

hydrochloride

Synonyms N/A 3-Picolyl chloride hydrochloride

CAS Number 54340-57-3 6959-48-4

Molecular Formula C₅H₅ClN₂・HCl C₆H₆ClN・HCl[1]

Molecular Weight 165.03 g/mol 164.03 g/mol [1]

Executive Summary of Primary Hazards
Based on the data for its pyridine analogue, 3-(Chloromethyl)pyridazine hydrochloride
should be treated as a highly hazardous solid. The primary risks are:

Severe Corrosivity: Causes severe, potentially irreversible burns to skin and eyes upon

contact.[1][2][3]

Acute Oral Toxicity: Harmful if swallowed, with ingestion potentially causing severe damage

to the gastrointestinal tract.[1][2][3]

Long-Term Health Risks: The surrogate is suspected of causing genetic defects and cancer,

demanding stringent handling to minimize any exposure.[2][4]

Reactivity: The compound is hygroscopic (absorbs moisture from the air) and may be

corrosive to metals.[2][5]
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GHS Classification (Based on 3-(Chloromethyl)pyridine
hydrochloride)
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GHS Classification Code Hazard Statement

Signal Word Danger[3]

Pictograms

Hazard Statements H314
Causes severe skin burns and

eye damage.[1][2][3]

H302 Harmful if swallowed.[1][2][3]

H341
Suspected of causing genetic

defects.[2]

H351
Suspected of causing cancer.

[2]

H290
May be corrosive to metals.[1]

[2]

Precautionary Statements P201
Obtain special instructions

before use.[2]

P260 Do not breathe dust.[2][6]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[2][6]

P301+P330+P331

IF SWALLOWED: Rinse

mouth. Do NOT induce

vomiting.[2][6]

P303+P361+P353

IF ON SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with

water/shower.[2][6]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[2][6]
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P310

Immediately call a POISON

CENTER or doctor/physician.

[2][6]

P405 Store locked up.[1]

Section 2: Understanding the Reactivity and
Toxicological Profile
A deeper understanding of the molecule's properties explains why these stringent safety

measures are necessary. The hazards are not arbitrary; they are rooted in the chemical's

structure and reactivity.

Causality of Corrosivity: The hydrochloride salt makes the compound acidic. Upon contact

with moisture (e.g., on skin, eyes, or mucous membranes), it can release hydrochloric acid,

causing immediate and severe chemical burns.[6] The alkyl chloride (-CH₂Cl) group is also

reactive and can contribute to tissue damage. Ingestion is particularly dangerous as it can

lead to perforation of the stomach or esophagus.[6]

Toxicological Endpoints: Acute oral toxicity is confirmed with an LD50 of 316 mg/kg in rats for

the pyridine surrogate, classifying it as harmful.[2] Of greater concern for researchers is the

long-term risk. A 1978 bioassay by the National Toxicology Program concluded that 3-

(chloromethyl)pyridine hydrochloride was carcinogenic in rats and mice, producing tumors in

the stomach where the compound was directly applied.[4] This finding, combined with

evidence of mutagenicity, necessitates treating the compound as a potential human

carcinogen/mutagen and ensuring zero exposure.[2]

Stability & Incompatibilities: The compound is hygroscopic and should be stored protected

from moisture.[5] As an acidic salt, it is incompatible with strong bases, which would

neutralize the hydrochloride and liberate the free base. It is also incompatible with strong

oxidizing agents, with which it could react exothermically.[5] Its corrosive nature towards

metals also dictates storage in appropriate containers.[1]

Section 3: Standard Operating Procedures (SOPs)
for Safe Handling
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Given the severe hazards, all work with this compound must be performed within strictly

controlled environments using meticulous procedures.

Protocol 1: Engineering Controls & PPE Selection
The primary directive is to prevent all contact and inhalation. The choice of controls and PPE is

not optional and should follow a risk-based assessment.

Risk Assessment

Engineering & Administrative Controls

Personal Protective Equipment (PPE)

Handling 3-(Chloromethyl)pyridazine HCl?

Will solid be handled?
(weighing, scraping)

MANDATORY:
Work in a certified

chemical fume hood.

Yes No (solution only)

Required PPE Ensemble

PROHIBITED:
Open bench work

Splash Goggles &
Face Shield

Nitrile Gloves
(double-gloved recommended)

Chemical Resistant
Lab Coat

(fully buttoned)

NIOSH-approved respirator
if dust cannot be controlled

(consult EHS)
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Click to download full resolution via product page

Caption: Logic diagram for selecting controls and PPE.

Protocol 2: Weighing and Preparing Solutions
This procedure is a high-risk step due to the potential for generating airborne dust particles.

Preparation: Don all required PPE as determined in Protocol 1. Ensure the chemical fume

hood sash is at the proper working height. Place a plastic-backed absorbent liner on the

work surface.

Tare Vessel: Place a clean, dry, and appropriately labeled receiving vessel (e.g., a beaker or

flask) on the analytical balance within the fume hood. Tare the balance.

Aliquot Transfer: Using a clean spatula, carefully transfer the solid from the stock container

to the tared vessel. Perform this action slowly and close to the surface to minimize dust

generation. Do not tap the spatula on the side of the vessel.

Weighing: Close the balance door and record the weight. Re-close the stock container

immediately.

Dissolution: Remove the vessel from the balance. While still inside the fume hood, slowly

add the desired solvent to the vessel, aiming the solvent stream down the side of the vessel

to avoid splashing the solid.

Decontamination: Carefully wipe the spatula with a solvent-dampened cloth. Place the cloth

and the absorbent liner into a designated solid hazardous waste container.

Final Steps: Remove gloves and wash hands thoroughly with soap and water after the

procedure is complete.[2]

Section 4: Emergency Response Protocols
Rapid and correct response to an exposure or spill is critical to mitigating injury. All personnel

must be familiar with these procedures before beginning work.

Emergency Response Workflow
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INCIDENT OCCURS

Spill

 

Personal Exposure

 

Minor Spill
(<1g, contained)

Size?

Major Spill
(>1g or uncontained)

Size?

Skin Contact

Type?

Eye Contact

Type?

Inhalation

Type?

Ingestion

Type?

Don PPE.
Cover with absorbent.

Sweep into waste container.

Alert others!
Evacuate area!

Call EHS/Security

Remove clothing.
Flush with water
for 15+ minutes.

Use eyewash station
for 15+ minutes.

Hold eyelids open.

Move to fresh air.
Keep comfortable.

Rinse mouth.
DO NOT induce vomiting.

SEEK IMMEDIATE
MEDICAL ATTENTION

(Bring SDS)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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